Cas no 2743786-20-9 (Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1))

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) is a heterocyclic organic compound featuring a piperidine core substituted with a 4-oxazolyl group, presented as a hydrochloride salt for enhanced stability and solubility. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The hydrochloride form ensures improved handling and storage characteristics. Its oxazole moiety contributes to potential pharmacological activity, often utilized in drug discovery for its role in modulating biological targets. The compound is typically employed in research settings for the preparation of derivatives with applications in medicinal chemistry and material science.

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) structure

2743786-20-9 structure

Product Name:Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1)

CAS No:2743786-20-9

MF:C₈H₁₃ClN₂O

MW:188.654620885849

CID:6098285

PubChem ID:145944747

Update Time:2025-06-14

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- 4-(piperidin-3-yl)oxazole hydrochloride
- 2743786-20-9
- F89038
- 4-(3-piperidyl)oxazole HCl
- 4-(3-piperidyl)oxazole;hydrochloride
- Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1)
- Inchi： 1S/C8H12N2O.ClH/c1-2-7(4-9-3-1)8-5-11-6-10-8;/h5-7,9H,1-4H2;1H
- InChI Key： YDOFQAJWXZVCBL-UHFFFAOYSA-N
- SMILES： Cl.O1C=NC(=C1)C1CNCCC1

Computed Properties

Exact Mass: 188.0716407g/mol
Monoisotopic Mass: 188.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.1Å²

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1299140-100mg	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	100mg	$260	2024-07-21
eNovation Chemicals LLC	Y1299140-250MG	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	250mg	$435	2024-07-21
eNovation Chemicals LLC	Y1299140-500MG	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	500mg	$625	2024-07-21
eNovation Chemicals LLC	Y1299140-1G	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	1g	$890	2024-07-21
eNovation Chemicals LLC	Y1299140-5G	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	5g	$2680	2024-07-21
eNovation Chemicals LLC	Y1299140-10G	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	10g	$4470	2024-07-21
eNovation Chemicals LLC	Y1299140-250mg	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	250mg	$435	2025-03-01
eNovation Chemicals LLC	Y1299140-100mg	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	100mg	$260	2025-03-01
eNovation Chemicals LLC	Y1299140-1g	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	1g	$890	2025-03-01
eNovation Chemicals LLC	Y1299140-500mg	4-(3-piperidyl)oxazole;hydrochloride	2743786-20-9	97%	500mg	$625	2025-03-01

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1)

Recent Advances in the Study of Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) (CAS: 2743786-20-9)

Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) (CAS: 2743786-20-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structure, featuring a piperidine ring linked to an oxazole moiety, has been the subject of extensive investigation. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with enhanced biological activity. Recent synthetic methodologies have improved the efficiency and yield of producing Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1), making it more accessible for further pharmacological studies.

In terms of pharmacological activity, preliminary studies have demonstrated that this compound exhibits promising binding affinity for various neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of CNS disorders such as depression, anxiety, and schizophrenia. Additionally, its antimicrobial properties have been investigated, with some studies reporting activity against drug-resistant bacterial strains.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, one study demonstrated that Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) modulates specific signaling pathways involved in cell proliferation and apoptosis, indicating its potential as an anticancer agent. Another study highlighted its ability to inhibit key enzymes in microbial pathogens, providing a rationale for its use in combating infectious diseases.

Despite these promising findings, challenges remain in the development of this compound into a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and preclinical testing. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, Piperidine, 3-(4-oxazolyl)-, hydrochloride (1:1) (CAS: 2743786-20-9) represents a promising candidate for further investigation in medicinal chemistry. Its versatile structure and diverse pharmacological activities make it a valuable scaffold for the development of new therapeutic agents. Future research should focus on optimizing its properties and exploring its potential in various disease models to fully realize its therapeutic potential.